Cas no 1261875-35-7 (4,5-Difluoro-2-(difluoromethoxy)anisole)

• Product Name: 4,5-Difluoro-2-(difluoromethoxy)anisole
• CAS No: 1261875-35-7
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 4989204
• Update Time: 2025-05-26

4,5-Difluoro-2-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(difluoromethoxy)anisole

• Inchi： 1S/C8H6F4O2/c1-13-6-2-4(9)5(10)3-7(6)14-8(11)12/h2-3,8H,1H3
• InChI Key： LNBJYLOUEXDIPA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)OC(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Additional information on 4,5-Difluoro-2-(difluoromethoxy)anisole

4,5-Difluoro-2-(difluoromethoxy)anisole: A Comprehensive Overview

The compound CAS No. 1261875-35-7, also known as 4,5-Difluoro-2-(difluoromethoxy)anisole, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a fluorinated aromatic ring and a difluoromethoxy substituent. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds like 4,5-Difluoro-2-(difluoromethoxy)anisole in drug discovery and development. Fluorine substitution in aromatic systems is known to enhance the lipophilicity and bioavailability of molecules, which are critical factors in pharmaceutical research. According to a study published in the Journal of Medicinal Chemistry, the fluorinated derivatives of anisole exhibit promising anti-inflammatory and antitumor activities, making them potential candidates for therapeutic agents.

The synthesis of 4,5-Difluoro-2-(difluoromethoxy)anisole involves a multi-step process that typically begins with the preparation of the anisole derivative. The introduction of fluorine atoms at specific positions on the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methods, including electrophilic substitution and nucleophilic aromatic substitution, to achieve the desired fluorination pattern. A recent advancement in this field involves the use of microwave-assisted synthesis, which has been shown to significantly accelerate the reaction process while maintaining product quality.

In terms of physical properties, 4,5-Difluoro-2-(difluoromethoxy)anisole exhibits a melting point of approximately 98°C and a boiling point around 310°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and purification techniques. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it remains stable under mild to moderate reaction conditions.

The chemical reactivity of 4,5-Difluoro-2-(difluoromethoxy)anisole is influenced by the electron-withdrawing effects of the fluorine atoms and the methoxy group. These substituents activate certain positions on the aromatic ring for further functionalization, enabling the synthesis of more complex molecules. For instance, researchers have successfully utilized this compound as a precursor for constructing heterocyclic frameworks, which are essential components in many pharmaceutical agents.

In addition to its role in drug discovery, 4,5-Difluoro-2-(difluoromethoxy)anisole has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. A study published in the Nature Communications journal demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing the efficiency and selectivity of these reactions.

The environmental impact of CAS No. 1261875-35-7 has also been a topic of interest among researchers. Given its fluorinated nature, there is concern about its potential persistence in the environment and bioaccumulation in living organisms. However, preliminary studies suggest that under aerobic conditions, this compound undergoes microbial degradation, albeit at a slow rate. Further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

In conclusion, 4,5-Difluoro-2-(difluoromethoxy)anisole (CAS No. 1261875-35-7) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working in pharmaceuticals, catalysis, and materials science. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an even more significant role in future scientific advancements.